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Compound of Interest

Compound Name: VLX600

Cat. No.: B1657323 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: VLX600 is a small molecule compound identified as a potent anti-cancer agent,

particularly effective against metabolically stressed cells found in the nutrient-deprived

microenvironments of solid tumors.[1] Its mechanism of action involves the disruption of

mitochondrial function, leading to a bioenergetic catastrophe and subsequent cell death in

cancer cells.[2] In colon cancer, VLX600 has demonstrated significant efficacy, selectively

targeting malignant cells while showing less toxicity to normal cells.[1] These application notes

provide detailed protocols for in vitro assays to evaluate the efficacy and mechanism of

VLX600 in colon cancer cell lines. The protocols cover cell viability, clonogenic survival,

apoptosis, and mechanistic studies of mitochondrial function and related signaling pathways.

Mechanism of Action
VLX600 primarily targets mitochondrial respiration in cancer cells.[3] This is particularly

effective in the often hypoxic and nutrient-poor core of solid tumors where cells are already

metabolically compromised.[2] The inhibition of mitochondrial function by VLX600 leads to a

sharp decrease in cellular ATP levels.[2][4] This energy crisis triggers a protective autophagic

response, evidenced by the induction of LC3-II.[4] However, this protective mechanism is often

insufficient, and the profound bioenergetic collapse ultimately leads to cancer cell apoptosis.[2]

In colon cancer cells, this process is also associated with the activation of AMP-activated

protein kinase (AMPK), a key sensor of cellular energy status.[4]
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1. Seed Cells
(e.g., 7,000 cells/well)

in 96-well plates

2. Incubate Overnight
(Allow attachment)

3. Treat with VLX600
(Serial dilutions)

4. Incubate for 72 hours

5. Add Viability Reagent
(e.g., MTT, Resazurin)

6. Incubate (1-4 hours)

7. Measure Signal
(Absorbance/Fluorescence)

8. Calculate IC50
 

1. Treat Cell Cultures
(Monolayer or Spheroids)

with VLX600 (e.g., 6h)

2. Harvest & Disperse Cells
(Trypsinize to single cells)

3. Seed Low Density
(e.g., 500-1000 cells/well)

in 6-well plates

4. Incubate (10-14 days)
Until colonies are visible

5. Fix Colonies
(e.g., Methanol)

6. Stain Colonies
(e.g., Crystal Violet)

7. Count Colonies
(>50 cells per colony)

8. Calculate Survival Fraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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